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DBCO-PEG3-Acid is a heterobifunctional linker molecule integral to modern bioconjugation
and drug development. It is meticulously designed with three key components: a
Dibenzocyclooctyne (DBCO) group, a hydrophilic 3-unit polyethylene glycol (PEG) spacer, and
a terminal carboxylic acid. This architecture makes it an invaluable reagent for covalently
linking molecules in complex biological environments. The DBCO group facilitates copper-free
"click chemistry" through Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a
bioorthogonal reaction that proceeds with high efficiency and specificity under physiological
conditions.[1][2][3] The PEG spacer enhances solubility and reduces steric hindrance, while the
carboxylic acid provides a versatile handle for conjugation to amine-containing molecules.[4][5]
[6] This guide serves as a technical resource for researchers, scientists, and drug development
professionals, detailing the applications, quantitative data, and experimental protocols for
DBCO-PEG3-Acid.

Core Research Applications

The unique structure of DBCO-PEG3-Acid lends itself to a wide array of advanced research
applications:

» Antibody-Drug Conjugates (ADCs): The linker is widely used to attach potent cytotoxic drugs
to tumor-targeting antibodies.[5][7][8] The DBCO end can be clicked onto an azide-modified
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drug, while the acid end can be coupled to lysine residues on the antibody, creating a stable
and targeted therapeutic.

o PROTAC Development: It serves as a PEG-based linker in the synthesis of Proteolysis-
targeting chimeras (PROTACS), which are designed to selectively degrade target proteins
within cells.[9]

e Biomolecule Labeling and Imaging: The linker enables the attachment of fluorescent dyes,
biotin, or other reporter molecules to azide-functionalized proteins, nucleic acids, or lipids for
visualization and tracking in living systems.[4][10]

» Surface Modification: DBCO-PEG3-Acid is used to functionalize surfaces such as
nanoparticles, microarrays, and membranes.[4][11] The carboxylic acid can be used to
anchor the linker to an amine-functionalized surface, presenting the DBCO group for the
specific capture of azide-tagged biomolecules.

Quantitative and Physicochemical Data

The performance and application of DBCO-PEG3-Acid are defined by its physical and
chemical properties. The following table summarizes key quantitative data.

Property Value Source
Molecular Formula C2sH32N207 [8][12]
Molecular Weight 508.57 g/mol [6][12]
Purity Typically >95% [4][12]
Solubility Soluble in DMSO, DMF [4]
Storage Conditions -20°C, desiccated [71[13]

SPAAC Reaction Rate (k2) with ~1.2 M~1s~1 (for a similar sulfo-

: [14]
Benzyl Azide DBCO reagent)

Key Experimental Protocols
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The following protocols provide detailed methodologies for common applications of DBCO-
PEG3-Acid. Researchers should adapt these procedures to their specific experimental
contexts.

Protocol 1: Two-Step Labeling of an Azide-Modified
Protein

This protocol details the process of first conjugating DBCO-PEG3-Acid to an amine-containing
fluorescent dye and then "“clicking” the resulting product to a target protein modified with an
azide group.

Materials:
« DBCO-PEG3-Acid
* Amine-reactive fluorescent dye (e.g., containing a primary amine)
» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)
e N-Hydroxysuccinimide (NHS) or sulfo-NHS
e Anhydrous, amine-free solvent (e.g., DMF or DMSO)
o Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)
e Quenching reagent (e.g., hydroxylamine)
e Size-exclusion chromatography (SEC) column for purification
Methodology:
» Activation of DBCO-PEG3-Acid:
o Dissolve DBCO-PEG3-Acid in anhydrous DMF or DMSO.

o Add 1.2 molar equivalents of NHS/sulfo-NHS and 1.2 molar equivalents of EDC to the
solution.[15]
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o Allow the reaction to proceed for 15-30 minutes at room temperature to form the active
NHS ester.[15]

e Conjugation to Amine-Dye:
o Dissolve the amine-containing fluorescent dye in anhydrous DMSO.
o Add the activated DBCO-NHS ester solution to the dye solution.
o Incubate for 1-2 hours at room temperature.

o SPAAC Reaction with Azide-Protein:

o Add the DBCO-dye conjugate solution to the azide-modified protein in PBS. A 5- to 20-fold
molar excess of the DBCO-dye is a common starting point.[15]

o Incubate the reaction for 1-4 hours at room temperature or 4-12 hours at 4°C.[15]
 Purification:

o Remove unreacted DBCO-dye conjugate from the labeled protein using a size-exclusion
chromatography (e.g., PD-10 desalting column) or dialysis.[15]

o Characterize the final conjugate using UV-Vis spectroscopy to determine the degree of
labeling.
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Caption: Workflow for two-step protein labeling using DBCO-PEG3-Acid.
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Protocol 2: Immobilization of an Azide-Peptide onto an
Amine-Functionalized Surface

This protocol describes how to use DBCO-PEG3-Acid to functionalize an amine-coated
surface (e.g., beads, slide) and subsequently capture an azide-modified peptide.

Materials:

Amine-functionalized surface

« DBCO-PEG3-Acid

o EDC and NHS/sulfo-NHS

« Activation Buffer (e.g., MES buffer, pH 6.0)

o Coupling Buffer (e.g., PBS, pH 7.4)

» Wash Buffer (e.g., PBS with 0.05% Tween-20)

e Blocking Buffer (e.g., 1M ethanolamine or 100 mM glycine, pH 8.0)
o Azide-modified peptide

Methodology:

e Prepare Activated DBCO-PEG3-NHS Ester:

o In a microcentrifuge tube, dissolve DBCO-PEG3-Acid in Activation Buffer (or DMSO for
initial solubilization).

o Add 5-10 molar equivalents of EDC and NHS/sulfo-NHS relative to the estimated amine
groups on the surface.

o Incubate for 15 minutes at room temperature to generate the active ester.

e Surface Functionalization:
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o Wash the amine-functionalized surface with Coupling Buffer.
o Add the activated DBCO-PEG3-NHS ester solution to the surface.

o Incubate for 1-2 hours at room temperature with gentle agitation.
e Blocking:
o Wash the surface with Wash Buffer to remove unreacted DBCO linker.

o Add Blocking Buffer and incubate for 30 minutes to quench any remaining active esters
and block unreacted amine sites.

o Wash the surface thoroughly with Wash Buffer.
e Peptide Immobilization (SPAAC):
o Dissolve the azide-modified peptide in Coupling Buffer.

o Incubate the DBCO-functionalized surface with the peptide solution for 1-4 hours at room
temperature.

o Wash the surface extensively with Wash Buffer to remove any non-covalently bound
peptide. The surface is now ready for use in downstream applications.
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Caption: Workflow for immobilizing an azide-peptide on an amine surface.

Logical and Functional Relationships

The effectiveness of DBCO-PEG3-Acid is based on the synergistic function of its three
components, which is enabled by the principles of bioorthogonal chemistry. The following

diagram illustrates these logical relationships.
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Caption: Functional roles of the components of DBCO-PEG3-Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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